Cas no 1219501-17-3 (4,5,9,10-Tetrabromo-2,7-bis(2-octyldodecyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone)

• Product Name: 4,5,9,10-Tetrabromo-2,7-bis(2-octyldodecyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone
• CAS No: 1219501-17-3
• MF: C₅₄H₈₂Br₄N₂O₄
• MW: 1142.85589361191
• MDL: MFCD27923040
• CID: 1090151
• PubChem ID: 71721482
• Update Time: 2025-04-20

4,5,9,10-Tetrabromo-2,7-bis(2-octyldodecyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone Chemical and Physical Properties

Names and Identifiers

• 4,5,9,10-Tetrabromo-2,7-bis(2-octyldodecyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone
• AK142475
• 4,5,9,10-Tetrabromo-2,7-bis(2-octyldodecyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone
• 2,3,9,10-TETRABROMO-6,13-BIS(2-OCTYLDODECYL)-6,13-DIAZATETRACYCLO[6.6.2.0?,(1)?.0(1)(1),(1)?]HEXADECA-1,3,8(16),9,11(15)-PENTAENE-5,7,12,14-TETRONE
• E77934
• DTXSID90857040
• 2,3,9,10-tetrabromo-6,13-bis(2-octyldodecyl)-6,13-diazatetracyclo[6.6.2.04,16.011,15]hexadeca-1,3,8,10,15-pentaene-5,7,12,14-tetrone
• SCHEMBL12787450
• CS-0196594
• Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone, 4,5,9,10-tetrabromo-2,7-bis(2-octyldodecyl)-
• 4,5,9,10-Tetrabromo-2,7-bis(2-octyldodecyl)benzo[lmn][3,8]phenanthroline-1,3,6,8-tetraone
• BS-49913
• 1219501-17-3
• A891279
• XH1569

• MDL： MFCD27923040
• Inchi： 1S/C54H82Br4N2O4/c1-5-9-13-17-21-23-27-31-35-39(33-29-25-19-15-11-7-3)37-59-51(61)43-41-42-45(49(57)47(43)55)53(63)60(54(64)46(42)50(58)48(56)44(41)52(59)62)38-40(34-30-26-20-16-12-8-4)36-32-28-24-22-18-14-10-6-2/h39-40H,5-38H2,1-4H3
• InChI Key： HJKIMHOHQGVMNN-UHFFFAOYSA-N
• SMILES： BrC1C(=C2C(N(C(C3C(=C(C4C(N(C(C=1C=4C2=3)=O)CC(CCCCCCCC)CCCCCCCCCC)=O)Br)Br)=O)CC(CCCCCCCC)CCCCCCCCCC)=O)Br

Computed Properties

• Exact Mass: 1138.30000
• Monoisotopic Mass: 1138.30081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 64
• Rotatable Bond Count: 36
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8
• XLogP3: 23.1

Experimental Properties

• Density: 1.291±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.1E-9 g/L) (25 ºC),
• PSA: 78.14000
• LogP: 17.91080